Cas no 1682653-80-0 (Tetrazine-PEG5-NHS ester)

• Product Name: Tetrazine-PEG5-NHS ester
• CAS No: 1682653-80-0
• MF: C₂₇H₃₆N₆O₁₀
• MW: 604.608946800232
• MDL: MFCD28505547
• CID: 3043779
• Update Time: 2024-11-01

Tetrazine-PEG5-NHS ester Chemical and Physical Properties

Names and Identifiers

• Tetrazine – PEG5- NHS Ester
• Tz-PEG5-NHS
• Tetrazine-PEG5-NHS ester
• Tetrazine-Ph-PEG5-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-oxo-3-[[4-(1,2,4,5-tetrazin-3-yl)phenyl]methylamino]propoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• MDL： MFCD28505547
• Inchi： 1S/C27H36N6O10/c34-23(28-19-21-1-3-22(4-2-21)27-31-29-20-30-32-27)7-9-38-11-13-40-15-17-42-18-16-41-14-12-39-10-8-26(37)43-33-24(35)5-6-25(33)36/h1-4,20H,5-19H2,(H,28,34)
• InChI Key： DUPHIQYIPUTDJS-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCC(NCC1C=CC(C2=NN=CN=N2)=CC=1)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 604.24929137 g/mol
• Monoisotopic Mass: 604.24929137 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 23
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 191
• Molecular Weight: 604.6

Tetrazine-PEG5-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines